Cas no 2168667-15-8 (6-oxa-2-thia-14-azadispiro4.2.4^{8}.2^{5}tetradecane)

• Product Name: 6-oxa-2-thia-14-azadispiro4.2.4^{8}.2^{5}tetradecane
• CAS No: 2168667-15-8
• MF: C₁₁H₁₉NOS
• MW: 213.339661836624
• CID: 5766396
• PubChem ID: 165839973
• Update Time: 2025-10-31

6-oxa-2-thia-14-azadispiro4.2.4^{8}.2^{5}tetradecane Chemical and Physical Properties

Names and Identifiers

• EN300-1278924
• 2168667-15-8
• 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane
• 6-oxa-2-thia-14-azadispiro4.2.4^{8}.2^{5}tetradecane

• Inchi： 1S/C11H19NOS/c1-2-4-10(3-1)7-12-11(13-8-10)5-6-14-9-11/h12H,1-9H2
• InChI Key： NWAIDVVRJPLIBS-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NCC1(CO2)CCCC1

Computed Properties

• Exact Mass: 213.11873540g/mol
• Monoisotopic Mass: 213.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų

Additional information on 6-oxa-2-thia-14-azadispiro4.2.4^{8}.2^{5}tetradecane

Research Briefing on 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane (CAS: 2168667-15-8): Recent Advances and Applications

The compound 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane (CAS: 2168667-15-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a scaffold for drug development. The spirocyclic framework of this molecule offers distinct advantages in terms of molecular rigidity and three-dimensional diversity, making it an attractive candidate for targeting complex biological systems.

Recent studies have highlighted the synthetic challenges and innovative strategies employed to access 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel multi-component reaction pathway that significantly improves the yield and purity of the compound. The methodology leverages catalytic asymmetric synthesis to achieve enantioselective control, which is critical for its potential use in chiral drug development. Computational modeling studies accompanying the synthesis have provided insights into the compound's conformational preferences and its interaction with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane exhibits moderate inhibitory effects against a range of enzymes, including proteases and kinases implicated in inflammatory and oncogenic pathways. A 2024 study published in ACS Chemical Biology reported that derivatives of this compound show promising selectivity for the PI3K/AKT/mTOR pathway, suggesting potential applications in cancer therapy. The unique spirocyclic core appears to contribute to enhanced binding affinity and metabolic stability compared to linear analogs.

Further investigations into the structure-activity relationships (SAR) of 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane derivatives have identified key modifications that can modulate potency and pharmacokinetic properties. Researchers have successfully introduced various functional groups at specific positions of the spirocyclic scaffold, leading to improved aqueous solubility and oral bioavailability. These advancements are particularly relevant for the development of small-molecule therapeutics targeting intracellular protein-protein interactions, where traditional flat aromatic systems often face limitations.

The potential applications of this compound extend beyond traditional small-molecule drugs. Recent work has explored its use as a building block for the development of protein degraders, such as PROTACs (Proteolysis Targeting Chimeras). The rigid spirocyclic structure provides an ideal platform for linking target-binding moieties to E3 ligase recruiters, potentially addressing challenges related to linker geometry and degradation efficiency. Early-stage research in this area was presented at the 2023 American Chemical Society National Meeting, showing promising degradation of clinically relevant targets.

Despite these promising developments, challenges remain in the optimization and scale-up of 6-oxa-2-thia-14-azadispiro[4.2.4^{8}.2^{5}]tetradecane-based therapeutics. Current research efforts are focused on improving synthetic accessibility, further elucidating its mechanism of action, and expanding the scope of its biological applications. The compound's unique structural features continue to inspire innovative approaches in drug discovery, positioning it as a valuable tool for addressing unmet medical needs through rational design and targeted therapy development.